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Compound of Interest

Compound Name: Ethyl 3-amino-3-oxopropanoate

Cat. No.: B1267595 Get Quote

In-Depth Technical Guide: Ethyl 3-amino-3-
oxopropanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-amino-3-oxopropanoate, also known as ethyl malonamate, is a valuable building

block in organic synthesis, particularly in the preparation of heterocyclic compounds and

molecules of pharmaceutical interest. Its bifunctional nature, possessing both an ester and a

primary amide group, allows for a variety of chemical transformations. This guide provides a

comprehensive overview of its chemical properties, structure, synthesis, and its role in the

development of therapeutic agents.

Chemical Structure and Properties
Ethyl 3-amino-3-oxopropanoate is a relatively simple organic molecule with the chemical

formula C₅H₉NO₃. Its structure features an ethyl ester group and a primary amide group

attached to a central methylene carbon.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value

IUPAC Name ethyl 3-amino-3-oxopropanoate

CAS Number 7597-56-0

Molecular Formula C₅H₉NO₃

Molecular Weight 131.13 g/mol

SMILES CCOC(=O)CC(=O)N

InChI
InChI=1S/C5H9NO3/c1-2-9-5(8)3-4(6)7/h2-

3H2,1H3,(H2,6,7)

Table 2: Physicochemical Properties

Property Value Source

Melting Point 47-50 °C

Boiling Point 265.6 ± 23.0 °C (Predicted)

Density 1.136 ± 0.06 g/cm³ (Predicted)

Solubility
Soluble in chloroform and

methanol (slightly)

pKa (Active Methylene)
~10-11 (Estimated for similar

β-keto esters)

**Table 3: Computational Data
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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